Cas no 1477679-26-7 (2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide)

• Product Name: 2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide
• CAS No: 1477679-26-7
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 4601595
• PubChem ID: 65120722
• Update Time: 2025-10-19

2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[(1-hydroxy-3-methylcyclohexyl)methyl]amino}-N-methylacetamide
• 2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide

• Inchi： 1S/C11H22N2O2/c1-9-4-3-5-11(15,6-9)8-13-7-10(14)12-2/h9,13,15H,3-8H2,1-2H3,(H,12,14)
• InChI Key： TXUOIWGPNKKLFL-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CNCC1(O)CCCC(C)C1

Additional information on 2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide

2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide: A Comprehensive Overview

CAS No. 1477679-26-7 refers to the compound 2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which combines a cyclohexane ring with hydroxyl and methyl substituents, along with an acetamide functional group. The molecule's structure makes it a promising candidate for research in drug development, particularly in the design of bioactive compounds with specific pharmacological properties.

The molecular structure of 2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide is intriguing due to the presence of multiple functional groups that can interact with biological systems. The cyclohexane ring, a six-membered saturated hydrocarbon ring, serves as a rigid framework that can influence the compound's stability and bioavailability. The hydroxyl group attached to the cyclohexane ring introduces hydrogen bonding capabilities, which can enhance the compound's solubility and interaction with biological targets. Additionally, the methyl group on the cyclohexane ring adds steric bulk, potentially affecting the compound's pharmacokinetics and receptor binding affinity.

Recent studies have highlighted the importance of such molecules in medicinal chemistry, particularly in the design of kinase inhibitors and other enzyme-targeting agents. The acetamide group in 2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide is known to contribute to hydrogen bonding interactions, which are crucial for binding to protein targets. This makes the compound a valuable starting point for developing bioactive molecules with potential therapeutic applications.

The synthesis of CAS No. 1477679-26-7 involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are essential for studying stereochemical effects on biological activity.

In terms of pharmacological activity, 2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide has shown promise in preclinical studies as a modulator of key cellular pathways. Its ability to inhibit specific kinases or enzymes suggests potential applications in treating diseases such as cancer or inflammatory disorders. Moreover, computational modeling studies have provided insights into its binding modes and interactions with target proteins, further guiding its optimization for therapeutic use.

The structural versatility of this compound also makes it an interesting candidate for prodrug design. By modifying its functional groups or incorporating additional moieties, researchers can enhance its pharmacokinetic properties, such as absorption and metabolism, while maintaining or improving its bioactivity. This approach could lead to more effective drug delivery systems and improved patient outcomes.

In conclusion, CAS No. 1477679-26-7, or 2-{(1-hydroxy-3-methylcyclohexyl)methylamino}-N-methylacetamide, represents a valuable molecule in contemporary chemical research. Its unique structure and functional groups position it as a potential lead compound for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is likely to play a significant role in advancing drug discovery and development efforts.